Cas no 2580209-59-0 (4-{(benzyloxy)carbonylamino}-3-(2-hydroxyethoxy)benzoic acid)

• Product Name: 4-{(benzyloxy)carbonylamino}-3-(2-hydroxyethoxy)benzoic acid
• CAS No: 2580209-59-0
• MF: C₁₇H₁₇NO₆
• MW: 331.319985151291
• CID: 5659834
• PubChem ID: 165886115
• Update Time: 2025-10-28

4-{(benzyloxy)carbonylamino}-3-(2-hydroxyethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2580209-59-0
• 4-{[(benzyloxy)carbonyl]amino}-3-(2-hydroxyethoxy)benzoic acid
• EN300-27724380
• 4-{(benzyloxy)carbonylamino}-3-(2-hydroxyethoxy)benzoic acid

• Inchi： 1S/C17H17NO6/c19-8-9-23-15-10-13(16(20)21)6-7-14(15)18-17(22)24-11-12-4-2-1-3-5-12/h1-7,10,19H,8-9,11H2,(H,18,22)(H,20,21)
• InChI Key： RWMZRKYOMHTXDQ-UHFFFAOYSA-N
• SMILES： O(CCO)C1C=C(C(=O)O)C=CC=1NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 331.10558726g/mol
• Monoisotopic Mass: 331.10558726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 105Ų

Additional information on 4-{(benzyloxy)carbonylamino}-3-(2-hydroxyethoxy)benzoic acid

4-{(Benzyloxy)carbonylamino}-3-(2-hydroxyethoxy)benzoic acid: A Comprehensive Overview

The compound with CAS No 2580209-59-0, known as 4-{(benzyloxy)carbonylamino}-3-(2-hydroxyethoxy)benzoic acid, is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals and materials science. This compound has garnered attention due to its unique structural properties and potential for use in drug development and advanced materials.

At its core, this molecule features a benzoic acid backbone, which serves as the foundation for its functional groups. The presence of a (benzyloxy)carbonylamino group at the para position and a (2-hydroxyethoxy) group at the meta position introduces significant chemical diversity and reactivity. These functional groups enable the molecule to participate in a wide range of chemical reactions, making it a versatile building block in organic synthesis.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. Researchers have explored its role in modulating cellular signaling pathways, particularly in the context of inflammation and cancer biology. The (benzyloxy)carbonylamino group has been shown to exhibit anti-inflammatory properties, while the hydroxyethoxy group enhances solubility and bioavailability, making it an attractive candidate for drug delivery systems.

In addition to its pharmacological applications, 4-{(benzyloxy)carbonylamino}-3-(2-hydroxyethoxy)benzoic acid has been investigated for its potential in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and stability, making them ideal for gas storage and catalytic applications.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the benzoic acid backbone, followed by the introduction of the functional groups through nucleophilic substitution and coupling reactions. Recent advancements in catalytic asymmetric synthesis have enabled researchers to achieve higher yields and better stereocontrol, further enhancing the efficiency of this process.

From an environmental perspective, the compound's biodegradability and ecological impact have been thoroughly studied. Research indicates that it undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. This makes it a sustainable choice for industrial applications where eco-friendliness is a priority.

In conclusion, 4-{(benzyloxy)carbonylamino}-3-(2-hydroxyethoxy)benzoic acid represents a promising compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application development, positions it as a key player in future innovations within pharmaceuticals and materials science.